Cas no 649551-44-0 (4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-)

4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)- structure
649551-44-0 structure
Product Name:4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-
CAS No:649551-44-0
MF:C17H14O6
MW:314.289465427399
CID:411512
PubChem ID:24802625
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-
    • 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)chromen-4-one
    • SCHEMBL3339004
    • 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-4h-1-benzopyran-4-one
    • DKLDXUIAHRMKGO-UHFFFAOYSA-N
    • 7-Ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)-4H-chromen-4-one
    • 649551-44-0
    • DTXSID80647396
    • 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxy-phenyl)-chromen-4-one
    • Inchi: 1S/C17H14O6/c1-2-8-3-4-10-13(5-8)23-17(16(22)14(10)20)9-6-11(18)15(21)12(19)7-9/h3-7,18-19,21-22H,2H2,1H3
    • InChI Key: DKLDXUIAHRMKGO-UHFFFAOYSA-N
    • SMILES: O1C(=C(C(C2C=CC(CC)=CC1=2)=O)O)C1C=C(C(=C(C=1)O)O)O

Computed Properties

  • Exact Mass: 314.07902
  • Monoisotopic Mass: 314.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 489
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • PSA: 107.22

4H-1-Benzopyran-4-one, 7-ethyl-3-hydroxy-2-(3,4,5-trihydroxyphenyl)- Related Literature

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